Cas no 81290-24-6 (4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine)

• Product Name: 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine
• CAS No: 81290-24-6
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 4198845
• PubChem ID: 12851319
• Update Time: 2025-05-24

4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(2,3-dihydro-1H-inden-1-yl)methyl]-
• 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine
• DTXSID901243729
• SCHEMBL9635463
• EN300-1869771
• 81290-24-6
• 4-[(2,3-Dihydro-1H-inden-1-yl)methyl]piperidine

• Inchi： 1S/C15H21N/c1-2-4-15-13(3-1)5-6-14(15)11-12-7-9-16-10-8-12/h1-4,12,14,16H,5-11H2
• InChI Key： GKAJHYOTUSFDKD-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)CC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 215.167399674Da
• Monoisotopic Mass: 215.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine

4-(2,3-Dihydro-1H-inden-1-yl)methylpiperidine: A Comprehensive Overview

The compound with CAS No. 81290-24-6, commonly referred to as 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a piperidine ring and a dihydroindenyl group, which contributes to its diverse chemical properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and functional attributes, making it a subject of interest for both academic and industrial research.

4-(2,3-Dihydro-1H-inden-1-yl)methylpiperidine exhibits a fascinating interplay between its rigid and flexible structural components. The piperidine ring, a six-membered saturated amine, serves as a versatile scaffold for various chemical modifications. The dihydroindenyl group, on the other hand, introduces a degree of unsaturation and aromatic character, which enhances the compound's electronic properties. This combination makes it an ideal candidate for exploring novel drug delivery systems and advanced materials.

Recent studies have focused on the synthesis of 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine through innovative routes, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of production but also pave the way for the creation of derivatives with enhanced bioavailability and stability. For instance, researchers have successfully synthesized analogs with improved solubility profiles, which are critical for pharmaceutical applications.

The pharmacological potential of 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine has been explored in various contexts. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a promising lead for the development of therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been investigated in cancer research, highlighting its potential as an anticancer drug candidate.

In terms of industrial applications, 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine has shown promise in polymer chemistry. Its unique electronic properties make it suitable for use as a monomer in the synthesis of advanced polymers with tailored mechanical and thermal characteristics. This opens up avenues for its application in high-performance materials used in aerospace and electronics industries.

From an environmental perspective, researchers have also examined the biodegradability and eco-friendliness of 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine. Studies indicate that under controlled conditions, this compound can undergo microbial degradation without releasing toxic byproducts. This aligns with the growing demand for sustainable chemical solutions in modern industries.

In conclusion, 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidine (CAS No. 81290-246) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural complexity combined with recent advancements in synthesis and application studies underscores its significance in contemporary research. As ongoing investigations continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations in chemistry and beyond.